![molecular formula C22H26N2O3 B3570860 ethyl 4-(3,3-diphenylpropanoyl)-1-piperazinecarboxylate](/img/structure/B3570860.png)
ethyl 4-(3,3-diphenylpropanoyl)-1-piperazinecarboxylate
Overview
Description
“Ethyl 4-(3,3-diphenylpropanoyl)-1-piperazinecarboxylate” is a complex organic compound. It is an ester derived from a piperazine carboxylic acid and a diphenylpropanoyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms . Attached to this ring would be a carboxylate ester group, which includes an ethyl group . Also attached would be a diphenylpropanoyl group, which consists of a three-carbon chain substituted with two phenyl groups .
Scientific Research Applications
DNA-Based Bioconjugates Synthesis
This compound can be utilized in the synthesis of DNA-based bioconjugates. An adapted strategy from the conventional EDC crosslinking method, which typically uses 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDC), can be developed to form covalently coupled phosphoramidated single-stranded DNA (ssDNA). This approach is significant for creating stable DNA conjugates that are essential in various biological and medical research applications, such as gene therapy and DNA vaccines .
Crosslinking Strategies in Biological Engineering
The compound can act as a crosslinker in biological engineering applications. It can be involved in forming stable intermediates prior to amination, enhancing the efficiency of EDC/NHS reactions. These reactions are crucial in a wide range of applications, including immobilizing proteins onto surfaces, constructing DNA-cellulose nanocrystals, and creating nucleic acid functionalized carbon nanotubes .
Multicomponent Reactions in Organic Synthesis
In organic synthesis, this compound can be a key player in multicomponent reactions. It can be used to synthesize various heterocyclic compounds, which are foundational in the development of pharmaceuticals and biologically active molecules. The ability to incorporate multiple fused heterocyclic scaffolds can lead to the creation of new heterocycles with significant chemical and biomedical relevance .
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 4-(3,3-diphenylpropanoyl)piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-2-27-22(26)24-15-13-23(14-16-24)21(25)17-20(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20H,2,13-17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVZBZOKJDWSJMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(3,3-diphenylpropanoyl)piperazine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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